3-(4-Chloro-3-nitrophenyl)-5-(methoxymethyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Chloro-3-nitrophenyl)-5-(methoxymethyl)-1,2,4-oxadiazole, also known as CNMO, is a synthetic compound with potential applications in scientific research. It is a nitro-aromatic heterocyclic compound that has been studied for its ability to act as an inhibitor of certain enzymes and as a potential therapeutic agent. The structure of CNMO consists of a nitro-aromatic ring with a methoxymethyl group attached to it. The compound has been studied for its ability to inhibit the activity of certain enzymes and for its potential therapeutic effects.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
1,3,4-Oxadiazole derivatives are synthesized for their significant biological activities, including antibacterial, antifungal, and antitubercular properties. For example, the synthesis of some 2,5 disubstituted 1,3,4-oxadiazole derivatives has demonstrated remarkable antibacterial activities against pathogens like Staphylococcus aureus and Escherichia coli, underlining their potential as antimicrobial agents (Jafari et al., 2017).
Corrosion Inhibition
Oxadiazole compounds have also been studied for their role in corrosion inhibition. For instance, derivatives of 1,3,4-oxadiazole have shown to inhibit the corrosion of mild steel in acidic media, providing insights into their potential applications in protecting industrial materials from corrosion (Lagrenée et al., 2001).
Material Science and Liquid Crystalline Properties
Research into asymmetrical mesogenic materials based on 1,3,4-oxadiazole with a nitro terminal group has led to the synthesis of compounds displaying various liquid crystalline mesophases. This highlights the role of oxadiazoles in the development of advanced materials for applications in displays and optical devices (Abboud et al., 2017).
Antidiabetic Screening
New derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their in vitro antidiabetic activity. Such studies contribute to the exploration of oxadiazoles as potential therapeutic agents for managing diabetes (Lalpara et al., 2021).
Antimicrobial and Anticancer Activities
Further investigation into the antimicrobial and anticancer activities of 1,3,4-oxadiazole derivatives has yielded compounds with significant efficacy. This underscores the potential of oxadiazole derivatives in developing new treatments for infectious diseases and cancer (Salama, 2020).
properties
IUPAC Name |
3-(4-chloro-3-nitrophenyl)-5-(methoxymethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN3O4/c1-17-5-9-12-10(13-18-9)6-2-3-7(11)8(4-6)14(15)16/h2-4H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYZWNFJZTROYME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC(=NO1)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chloro-3-nitrophenyl)-5-(methoxymethyl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.